Cas no 787615-24-1 (3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol)

• Product Name: 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol
• CAS No: 787615-24-1
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 554950
• PubChem ID: 44891241
• Update Time: 2025-10-29

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol
• Benzenepropanol, g-amino-4-(trifluoromethyl)-
• DL-?-(4-Trifluoromethylphenyl)alaninolhydrochloride
• DL-ß-(4-TRIFLUOROMETHYLPHENYL)ALANINOL HYDROCHLORIDE
• gamma-Amino-4-(trifluoromethyl)-benzenepropanol
• 3-Amino-3<wbr>
• Benzenepr<wbr>
• LogP
• DTXSID70661561
• 3-(4-TRIFLUOROMETHYLPHENYL)-DL-BETA-ALANINOL
• 787615-24-1
• MFCD06227488
• FT-0708198
• 3-AMINO-3-(4-TRIFLUOROMETHYL-PHENYL)-PROPAN-1-OL
• SCHEMBL17352715
• 3-Amino-3-(4-trifluoromethylphenyl)propan-1-ol
• AKOS011674649
• 3-amino-3-(4-trifluoromethyl-phenyl)-propan-1-ol, AldrichCPR
• A839490
• 3-AMINO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL

• MDL： MFCD06227488
• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-3-1-7(2-4-8)9(14)5-6-15/h1-4,9,15H,5-6,14H2
• InChI Key： MPKKRINVDNIFBP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCO)N)(F)F

Computed Properties

• Exact Mass: 219.087
• Monoisotopic Mass: 219.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 346.3°C at 760 mmHg
• Flash Point: 163.2°C
• PSA: 46.25000
• LogP: 2.78790

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 787615-24-1)

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 787615-24-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its amino and trifluoromethyl functional groups, has garnered attention due to its unique structural properties and potential utility in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The molecular structure of 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol features a propan-1-ol backbone substituted with an aromatic ring bearing a trifluoromethyl group. This configuration enhances its lipophilicity, making it a candidate for improving blood-brain barrier (BBB) penetration—a critical factor in CNS drug development. Recent studies highlight its relevance in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine and personalized therapeutics.

In the context of green chemistry, 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol aligns with the growing demand for sustainable synthetic intermediates. Its trifluoromethyl group is pivotal in modern medicinal chemistry, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. This aligns with trends in AI-driven drug design, where computational tools predict the efficacy of fluorinated scaffolds in targeted therapy.

From a commercial perspective, the compound’s CAS No. 787615-24-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening (HTS). Laboratories focusing on fragment-based drug discovery (FBDD) value its modularity for constructing diverse chemical libraries. Additionally, its applications extend to material science, where it serves as a precursor for liquid crystals and advanced polymers.

Safety and handling of 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during synthesis. The compound’s stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial-scale production.

In summary, 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 787615-24-1) is a versatile compound bridging pharmaceutical innovation and material engineering. Its relevance in drug development pipelines and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial applications.